6-[(4-Bromophenoxy)methyl]-3-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C19H17BrN4O4S
• Molecular Weight: 477.3 g/mol
• IUPAC Name: 6-[(4-bromophenoxy)methyl]-3-(3,4,5-trimethoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C19H17BrN4O4S/c1-25-14-8-11(9-15(26-2)17(14)27-3)18-21-22-19-24(18)23-16(29-19)10-28-13-6-4-12(20)5-7-13/h4-9H,10H2,1-3H3
• InChI Key: PYROVTKIDGRMRO-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1OC)OC)C2=NN=C3N2N=C(S3)COC4=CC=C(C=C4)Br

Description

6-[(4-Bromophenoxy)methyl]-3-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that belongs to the class of triazolo-thiadiazoles. It has been synthesized and studied for its potential applications in scientific research, particularly in the field of biochemistry and pharmacology.

Mechanism of Action

The mechanism of action of 6-[(4-Bromophenoxy)methyl]-3-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have suggested that the compound may exert its biological effects by modulating various signaling pathways in cells. It has been shown to inhibit the expression of pro-inflammatory cytokines and enzymes, such as COX-2 and iNOS, which are involved in the inflammatory response. The compound has also been shown to induce apoptosis and inhibit cell proliferation in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits several biochemical and physiological effects. The compound has been shown to reduce oxidative stress and lipid peroxidation in cells, which may contribute to its antioxidant properties. It has also been shown to decrease the levels of inflammatory cytokines and enzymes in cells, which may contribute to its anti-inflammatory properties. Additionally, the compound has been shown to induce apoptosis and inhibit cell proliferation in cancer cells, which may contribute to its anticancer properties.

Advantages and Limitations for Lab Experiments

The advantages of using 6-[(4-Bromophenoxy)methyl]-3-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments include its high purity, stability, and reproducibility. The compound can be synthesized in large quantities and has been shown to exhibit consistent biological effects across different studies. However, the limitations of using the compound in lab experiments include its potential toxicity and limited solubility in aqueous solutions. Further studies are needed to determine the optimal dosage and administration method for the compound.

Future Directions

There are several future directions for the study of 6-[(4-Bromophenoxy)methyl]-3-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. These include:
1. Further investigation of the mechanism of action of the compound, particularly in relation to its effects on signaling pathways in cells.
2. Exploration of the potential therapeutic applications of the compound for various diseases, including Alzheimer's disease, Parkinson's disease, and diabetes.
3. Investigation of the potential toxicity and safety of the compound in animal models and human clinical trials.
4. Development of new synthetic methods for the compound that can improve its solubility and bioavailability.
5. Study of the compound in combination with other therapeutic agents to determine its potential synergistic effects.
6. Investigation of the compound's effects on different types of cancer cells to determine its potential as a broad-spectrum anticancer agent.
In conclusion, this compound is an important chemical compound that has potential applications in scientific research, particularly in the fields of biochemistry and pharmacology. The compound has been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties, and has potential therapeutic applications for various diseases. Further studies are needed to fully understand the mechanism of action of the compound and to determine its potential toxicity and safety in human clinical trials.

Synthesis Methods

The synthesis of 6-[(4-Bromophenoxy)methyl]-3-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 4-bromobenzyl alcohol with 3-(3,4,5-trimethoxyphenyl)-1,2,4-triazole-5-thiol in the presence of a base such as potassium carbonate. The resulting intermediate is further reacted with 1,2-dibromoethane to yield the final product. The synthesis method has been optimized to achieve high yield and purity of the compound.

Scientific Research Applications

6-[(4-Bromophenoxy)methyl]-3-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied for its potential applications in scientific research, particularly in the field of biochemistry and pharmacology. The compound has been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties. It has also been studied for its potential use as a therapeutic agent for various diseases, including Alzheimer's disease, Parkinson's disease, and diabetes.